Cas no 502657-00-3 (1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-
• CAS No: 502657-00-3
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 1563869
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[4-[2-(2-ethoxyethoxy)ethoxy]phenyl]-

• Inchi： 1S/C14H19N3O3/c1-2-18-7-8-19-9-10-20-14-5-3-13(4-6-14)17-12-15-11-16-17/h3-6,11-12H,2,7-10H2,1H3
• InChI Key： PVRDIWMTTRKXSF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCCOCCOCC)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 277.14277

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 438.1±55.0 °C(Predicted)
• PSA: 58.4
• pka: 2.60±0.10(Predicted)